![molecular formula C13H20N2O B2568616 [1-(4-Methoxypyridin-2-yl)cyclohexyl]methanamine CAS No. 2104886-88-4](/img/structure/B2568616.png)
[1-(4-Methoxypyridin-2-yl)cyclohexyl]methanamine
Overview
Description
“[1-(4-Methoxypyridin-2-yl)cyclohexyl]methanamine” is a chemical compound with potential applications in various fields of research and industry. It has a molecular weight of 220.31 .
Molecular Structure Analysis
The InChI code for “[1-(4-Methoxypyridin-2-yl)cyclohexyl]methanamine” is1S/C13H20N2O/c1-16-11-5-8-15-12(9-11)13(10-14)6-3-2-4-7-13/h5,8-9H,2-4,6-7,10,14H2,1H3 . This indicates that the molecule is composed of 13 carbon atoms, 20 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom. Physical And Chemical Properties Analysis
“[1-(4-Methoxypyridin-2-yl)cyclohexyl]methanamine” is a powder at room temperature .Scientific Research Applications
Analytical Characterization and Biological Matrices
One study focused on the analytical profiles of psychoactive arylcyclohexylamines, which were obtained from an online retailer and characterized by various analytical techniques. This research developed and validated a method for the qualitative and quantitative analysis of these compounds in biological fluids, showcasing their potential for scientific study in toxicology and pharmacology (De Paoli, Brandt, Wallach, Archer, & Pounder, 2013).
Antidepressant-like Activity
Another paper described novel arylcyclohexylamine derivatives as serotonin 5-HT1A receptor-biased agonists with significant antidepressant-like activity. These compounds showed high receptor affinity and selectivity, highlighting their potential as promising antidepressant drug candidates (Sniecikowska et al., 2019).
Antimicrobial Activities
Research into new quinoline derivatives carrying a 1,2,3-triazole moiety, synthesized from 4-methoxyaniline, demonstrated moderate to very good antibacterial and antifungal activities. This study underscores the potential of such compounds in developing new antimicrobial agents (Thomas, Adhikari, & Shetty, 2010).
Synthesis in Alkaloid Chemistry
A methoxypyridine was used in a concise synthesis of the Lycopodium alkaloid lycoposerramine R, illustrating the role of these compounds in complex natural product synthesis. This research provides a template for the synthesis of other alkaloids, demonstrating the versatility of methoxypyridines in organic chemistry (Bisai & Sarpong, 2010).
Safety And Hazards
The compound is associated with several hazard statements: H302, H315, H318, H335 . These codes indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye damage, and may cause respiratory irritation . It’s important to handle this compound with appropriate safety measures.
properties
IUPAC Name |
[1-(4-methoxypyridin-2-yl)cyclohexyl]methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O/c1-16-11-5-8-15-12(9-11)13(10-14)6-3-2-4-7-13/h5,8-9H,2-4,6-7,10,14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HABHKVWUIKTQTQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC=C1)C2(CCCCC2)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(4-Methoxypyridin-2-yl)cyclohexyl]methanamine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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